3-Methylhexanal
3-Methylhexanal
3-Methylhexanal belongs to the class of organic compounds known as medium-chain aldehydes. These are an aldehyde with a chain length containing between 6 and 12 carbon atoms. 3-Methylhexanal is slightly soluble (in water) and an extremely weak acidic (essentially neutral) compound (based on its pKa). 3-Methylhexanal has been primarily detected in feces.
3-Methylhexanal is a saturated fatty aldehyde.
3-Methylhexanal is a saturated fatty aldehyde.
Brand Name:
Vulcanchem
CAS No.:
19269-28-4
VCID:
VC0098541
InChI:
InChI=1S/C7H14O/c1-3-4-7(2)5-6-8/h6-7H,3-5H2,1-2H3
SMILES:
CCCC(C)CC=O
Molecular Formula:
C7H14O
Molecular Weight:
114.19 g/mol
3-Methylhexanal
CAS No.: 19269-28-4
Main Products
VCID: VC0098541
Molecular Formula: C7H14O
Molecular Weight: 114.19 g/mol
| CAS No. | 19269-28-4 |
|---|---|
| Product Name | 3-Methylhexanal |
| Molecular Formula | C7H14O |
| Molecular Weight | 114.19 g/mol |
| IUPAC Name | 3-methylhexanal |
| Standard InChI | InChI=1S/C7H14O/c1-3-4-7(2)5-6-8/h6-7H,3-5H2,1-2H3 |
| Standard InChIKey | ZSJUABCTGCNBPF-UHFFFAOYSA-N |
| SMILES | CCCC(C)CC=O |
| Canonical SMILES | CCCC(C)CC=O |
| Density | 0.800-0.805 |
| Physical Description | Colourless to pale yellow clear liquid; Sweet green aroma |
| Description | 3-Methylhexanal belongs to the class of organic compounds known as medium-chain aldehydes. These are an aldehyde with a chain length containing between 6 and 12 carbon atoms. 3-Methylhexanal is slightly soluble (in water) and an extremely weak acidic (essentially neutral) compound (based on its pKa). 3-Methylhexanal has been primarily detected in feces. 3-Methylhexanal is a saturated fatty aldehyde. |
| Solubility | Very slightly soluble in water; soluble in pentane and diethyl ether Soluble (in ethanol) |
| PubChem Compound | 140511 |
| Last Modified | Nov 11 2021 |
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